Qing Feng Teng
Plant Description
Qing Feng Teng (Caulis Sinomenii) is derived from the stem of Sinomenium acutum, a perennial vine. In Traditional Chinese Medicine, it is valued for its anti-rheumatic, anti-inflammatory, and analgesic properties, primarily used to alleviate pain and swelling associated with arthritis and rheumatism. Its therapeutic effects are attributed to alkaloids like sinomenine, which exhibits immunomodulatory and anti-nociceptive activities, making it a subject of modern pharmacological research for autoimmune conditions and pain management.
Geographic Distribution
Mainly distributed in East China, Central China, South China, and Southwest China, including Anhui, Fujian, Guangdong, Guangxi, Guizhou, Hubei, Hunan, Jiangsu, Jiangxi, Sichuan, Taiwan, Yunnan, and Zhejiang. Also found in other parts of Asia, such as Japan and the Korean Peninsula.
